Cas no 1334485-59-4 (methyl 4-amino-2-(diethylamino)thiazole-5-carboxylate)

• Product Name: methyl 4-amino-2-(diethylamino)thiazole-5-carboxylate
• CAS No: 1334485-59-4
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• MDL: MFCD20231960
• CID: 5573125
• PubChem ID: 91811954
• Update Time: 2025-05-21

methyl 4-amino-2-(diethylamino)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-(diethylamino)thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 4-amino-2-(diethylamino)-, methyl ester

• MDL： MFCD20231960
• Inchi： 1S/C9H15N3O2S/c1-4-12(5-2)9-11-7(10)6(15-9)8(13)14-3/h4-5,10H2,1-3H3
• InChI Key： BAFANSWGEYYEDP-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(N)N=C1N(CC)CC

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 343.0±45.0 °C(Predicted)
• pka: 3.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 4-amino-2-(diethylamino)thiazole-5-carboxylate

Comprehensive Overview of Methyl 4-Amino-2-(diethylamino)thiazole-5-carboxylate (CAS No. 1334485-59-4)

Methyl 4-amino-2-(diethylamino)thiazole-5-carboxylate (CAS No. 1334485-59-4) is a specialized organic compound belonging to the thiazole derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure, which combines a thiazole core with diethylamino and ester functional groups. Its versatility makes it a valuable intermediate in synthesizing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for thiazole-based compounds has surged, driven by their potential in developing antimicrobial agents, anticancer drugs, and pesticides. Researchers frequently search for terms like "thiazole derivatives uses" or "methyl 4-amino-2-(diethylamino)thiazole-5-carboxylate synthesis" to explore its applications. The compound’s CAS number 1334485-59-4 is often used as a key identifier in scientific databases, emphasizing its relevance in high-impact studies.

The structural features of methyl 4-amino-2-(diethylamino)thiazole-5-carboxylate contribute to its reactivity and functionality. The presence of an amino group at the 4-position and a diethylamino moiety at the 2-position enhances its ability to participate in condensation and substitution reactions. Meanwhile, the ester group at the 5-position offers opportunities for further derivatization, making it a versatile building block for heterocyclic chemistry.

From an industrial perspective, this compound aligns with the growing interest in green chemistry and sustainable synthesis. Queries such as "eco-friendly thiazole synthesis" or "biodegradable heterocycles" reflect the shift toward environmentally benign processes. Innovations in catalytic methods and solvent-free reactions have further elevated the compound’s profile, as it can be synthesized with reduced waste and energy consumption.

In the pharmaceutical sector, methyl 4-amino-2-(diethylamino)thiazole-5-carboxylate is explored for its potential in central nervous system (CNS) drug development. Its thiazole scaffold is known to interact with biological targets, such as enzymes and receptors, making it a candidate for treating neurological disorders. Searches like "thiazole CNS applications" or "neuroprotective thiazole derivatives" highlight this trend.

Quality control and analytical characterization are critical for ensuring the compound’s purity and performance. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to validate its structure. Researchers often look for "CAS 1334485-59-4 analysis methods" or "thiazole carboxylate purity testing" to optimize their workflows.

In summary, methyl 4-amino-2-(diethylamino)thiazole-5-carboxylate (CAS No. 1334485-59-4) represents a pivotal compound in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications, coupled with advancements in sustainable synthesis, position it as a key player in the future of medicinal chemistry and material innovation.